Cas no 500335-69-3 (ethyl 2-(1H-pyrazol-1-yl)butanoate)

• Product Name: ethyl 2-(1H-pyrazol-1-yl)butanoate
• CAS No: 500335-69-3
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• MDL: MFCD09473358
• CID: 3158726
• PubChem ID: 12008673
• Update Time: 2025-04-21

ethyl 2-(1H-pyrazol-1-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(1H-pyrazol-1-yl)butanoate
• AVA33569
• ETHYL 2-(PYRAZOL-1-YL)BUTANOATE
• STK351709
• ethyl 2-pyrazol-1-ylbutanoate
• EN300-231350
• AKOS005167747
• 500335-69-3

• MDL： MFCD09473358
• Inchi： 1S/C9H14N2O2/c1-3-8(9(12)13-4-2)11-7-5-6-10-11/h5-8H,3-4H2,1-2H3
• InChI Key： BTBLSXSXDMJETN-UHFFFAOYSA-N
• SMILES： O(CC)C(C(CC)N1C=CC=N1)=O

Computed Properties

• Exact Mass: 182.105527694Da
• Monoisotopic Mass: 182.105527694Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 44.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives